Cas no 174747-96-7 (2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro-)

• Product Name: 2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro-
• CAS No: 174747-96-7
• MF: C₇H₁₃BrO₂
• MW: 209.08
• CID: 5307187
• PubChem ID: 15271017
• Update Time: 2025-07-23

2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro-
• [4-(BROMOMETHYL)TETRAHYDROPYRAN-4-YL]METHANOL
• F89550
• PS-19131
• 174747-96-7
• (4-(Bromomethyl)tetrahydro-2H-pyran-4-yl)methanol

• Inchi： 1S/C7H13BrO2/c8-5-7(6-9)1-3-10-4-2-7/h9H,1-6H2
• InChI Key： SKBLKFXJMDLYQN-UHFFFAOYSA-N
• SMILES： C1OCCC(CBr)(CO)C1

Computed Properties

• Exact Mass: 208.00989g/mol
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro-

Compound CAS No. 174747-96-7: 2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro-

The compound with CAS No. 174747-96-7, commonly referred to as 2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro-, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydropyran derivatives, which are known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The structure of this compound features a tetrahydropyran ring system with a bromomethyl group attached at the 4-position, along with a hydroxymethyl group at the same position. This unique combination of functional groups makes it an interesting target for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of tetrahydropyran derivatives in drug discovery and development. The presence of the bromomethyl group in this compound introduces a reactive site that can be exploited for various transformations, such as nucleophilic substitutions or additions. These reactions are pivotal in synthesizing more complex molecules with potential therapeutic applications. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of bioactive compounds, including antiviral and anticancer agents.

The bromomethyl group in this molecule plays a crucial role in its reactivity and functionality. This group is highly susceptible to nucleophilic attack, making it an excellent candidate for substitution reactions. In one recent study, scientists utilized this property to synthesize a series of heterocyclic compounds with improved pharmacokinetic profiles. These compounds demonstrated promising results in preclinical models, suggesting their potential as leads for drug development.

In addition to its role in organic synthesis, 2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro- has also been investigated for its applications in materials science. The tetrahydropyran ring system is known for its ability to form stable macrocyclic structures, which are valuable in the design of novel polymers and materials with unique mechanical properties. Recent advancements in polymer chemistry have leveraged this compound to develop biodegradable polymers with enhanced mechanical strength and biocompatibility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydropyran ring system. This is followed by the introduction of the bromomethyl group through a series of carefully controlled reactions. Researchers have developed several efficient synthetic routes for this compound, including methods that utilize microwave-assisted synthesis or catalytic processes to improve reaction yields and selectivity.

One area where 2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro- has shown particular promise is in the field of medicinal chemistry. Its ability to act as a versatile building block has made it an invaluable tool for constructing complex molecular architectures. For example, recent studies have focused on its use as an intermediate in the synthesis of glycosides, which are important bioactive molecules found in nature.

The CAS No. 174747-96-7 designation underscores the importance of this compound within the chemical community. Its unique properties and wide-ranging applications make it a subject of ongoing research and development. As scientists continue to explore its potential, new insights into its structure-function relationships and therapeutic applications are expected to emerge.

In conclusion, 2H-Pyran-4-methanol, 4-(bromomethyl)tetrahydro- (CAS No. 174747-96-7) is a versatile compound with significant potential across multiple disciplines. Its reactivity, structural diversity, and applicability in drug discovery and materials science make it an exciting area of focus for researchers worldwide.